Cas no 938515-49-2 (3-Amino-N-(2,4-dimethylphenyl)propanamide)

938515-49-2 structure
Product name:3-Amino-N-(2,4-dimethylphenyl)propanamide
3-Amino-N-(2,4-dimethylphenyl)propanamide Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-N-(2,4-dimethylphenyl)propanamide
- N~1~-(2,4-dimethylphenyl)-beta-alaninamide(SALTDATA: HCl)
- 3-amino-N-(2,4-dimethylphenyl)propanamide;hydrochloride
- N~1~-(2,4-dimethylphenyl)-beta-alaninamide hydrochloride
- 1269053-56-6
- 3-AMINO-N-(2,4-DIMETHYLPHENYL)PROPANAMIDE HYDROCHLORIDE
- 938515-49-2
- N~1~-(2,4-dimethylphenyl)-beta-alaninamide
- N1-(2,4-Dimethylphenyl)-beta-alaninamide hydrochloride
- MFCD13194010
- N~1~-(2,4-dimethylphenyl)-beta-alaninamidehydrochloride
- N1-(2,4-Dimethylphenyl)-beta-alaninamide HCl
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- MDL: MFCD09726173
- Inchi: InChI=1S/C11H16N2O/c1-8-3-4-10(9(2)7-8)13-11(14)5-6-12/h3-4,7H,5-6,12H2,1-2H3,(H,13,14)
- InChI Key: AOGNWLREBDWRNL-UHFFFAOYSA-N
- SMILES: CC1=CC(C)=C(NC(CCN)=O)C=C1
Computed Properties
- Exact Mass: 228.1029409g/mol
- Monoisotopic Mass: 228.1029409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
3-Amino-N-(2,4-dimethylphenyl)propanamide Related Literature
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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3. Book reviews
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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